Cas no 78124-07-9 (1-Iodo-1H-imidazole)

• Product Name: 1-Iodo-1H-imidazole
• CAS No: 78124-07-9
• MF: C₃H₃IN₂
• MW: 193.973792314529
• MDL: MFCD22380096
• CID: 2621110
• Update Time: 2025-05-20

1-Iodo-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-1H-imidazole
• 1H-Imidazole, 1-iodo-
• imidazole iodide

• MDL： MFCD22380096
• Inchi： 1S/C3H3IN2/c4-6-2-1-5-3-6/h1-3H
• InChI Key： SPGPGBWICPNRSN-UHFFFAOYSA-N
• SMILES： IN1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• XLogP3: 0.8
• Topological Polar Surface Area: 17.8

Experimental Properties

• Density: 2.3±0.1 g/cm3
• Boiling Point: 245.9±23.0 °C at 760 mmHg
• Flash Point: 102.5±22.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Iodo-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Iodo-1H-imidazole

1-Iodo-1H-imidazole (CAS 78124-07-9): Properties, Applications, and Recent Advances

1-Iodo-1H-imidazole (CAS 78124-07-9) is a halogenated heterocyclic compound that has garnered significant attention in modern organic synthesis and pharmaceutical research. This iodo-substituted imidazole derivative serves as a versatile building block for numerous chemical transformations, particularly in the development of bioactive molecules and functional materials. With the increasing demand for imidazole-based compounds in medicinal chemistry, 1-Iodo-1H-imidazole has emerged as a crucial intermediate for researchers exploring novel drug candidates and catalytic systems.

The molecular structure of 1-Iodo-1H-imidazole features an iodine atom at the 1-position of the imidazole ring, which significantly enhances its reactivity in cross-coupling reactions. This characteristic makes it particularly valuable in palladium-catalyzed reactions, a topic frequently searched by synthetic chemists in academic and industrial settings. Recent studies highlight its utility in Suzuki-Miyaura couplings and Sonogashira reactions, addressing common user queries about "iodoimidazole coupling partners" in modern synthetic methodologies.

From a physicochemical perspective, 1-Iodo-1H-imidazole typically appears as a light-sensitive solid with moderate solubility in common organic solvents. Its stability profile and handling precautions are frequently discussed in chemical forums, reflecting user concerns about proper storage conditions for iodo-substituted heterocycles. The compound's molecular weight of 194.01 g/mol and distinct 1H NMR spectrum (characterized by imidazole proton signals between 7.2-7.8 ppm) make it easily identifiable, a feature often referenced in analytical chemistry discussions.

In pharmaceutical applications, 1-Iodo-1H-imidazole serves as a precursor for various imidazole-containing drugs, addressing the growing interest in "imidazole medicinal chemistry" among researchers. Its incorporation into potential antimicrobial and antiviral agents aligns with current healthcare trends, particularly in the development of novel anti-infective compounds. The compound's role in creating histamine receptor modulators also connects to popular searches about "imidazole-based therapeutics" and "drug discovery building blocks."

The material science field has recently explored 1-Iodo-1H-imidazole for developing functional polymers and coordination complexes, responding to increased interest in "imidazole-containing materials" for electronic applications. Its ability to form stable complexes with transition metals makes it valuable for creating catalysts and luminescent materials, topics frequently appearing in materials science literature and patent applications.

From a commercial standpoint, the global market for imidazole derivatives like 1-Iodo-1H-imidazole has shown steady growth, driven by pharmaceutical and specialty chemical demand. Quality specifications typically require ≥95% purity, with HPLC analysis being the most requested analytical method—information commonly sought by procurement specialists searching for "high-purity iodoimidazole suppliers."

Environmental and handling considerations for 1-Iodo-1H-imidazole follow standard protocols for iodo-organic compounds, with particular attention to light sensitivity and moisture exclusion. These operational aspects generate frequent queries about "imidazole derivative storage" and "halogenated compound handling," reflecting practical concerns in laboratory and industrial settings.

Recent synthetic innovations have expanded the utility of 1-Iodo-1H-imidazole in click chemistry applications and bioconjugation strategies, areas experiencing growing research interest. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions answers common technical questions about "imidazole participation in click chemistry" found in recent publication databases.

Analytical characterization of 1-Iodo-1H-imidazole typically involves a combination of mass spectrometry, NMR spectroscopy, and elemental analysis—techniques frequently mentioned in quality control discussions. The compound's distinct fragmentation pattern in mass spectra (with characteristic peaks at m/z 194 [M+] and 67 [imidazole fragment]) provides reliable identification markers for analytical chemists.

As research continues into imidazole-based functional materials, 1-Iodo-1H-imidazole maintains its relevance through applications in molecular electronics and sensor development. These applications align with trending searches about "smart materials synthesis" and "chemical sensing platforms," demonstrating the compound's ongoing importance in advanced technological developments.